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Iimofosine solubility and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: llmofosine

CAS No.: 83519-04-4

Cat. No.: S603976

limofosine Solubility and Storage Data

The table below summarizes the key physicochemical and storage parameters for ilmofosine from a

supplier's documentation [1].

Parameter Specification / Value

Purity >97% (by NMR) [1]

Physical Form Semisolid (waxy) [1]

Solubility in Water 10 mg/mL [1]

Recommended Storage Temperature —20°C [1]

Atmosphere Sealed under nitrogen (air-sensitive) [1]
Hazard Classification Acute Tox. 3 Oral [1]

Experimental Workflow for Solubility Assessment

While a specific protocol for ilmofesine was not located, the following diagram outlines a general

experimental workflow for characterizing drug solubility and stability, drawing from methodologies used for
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similar lipid-based compounds [2] [3]. You can adapt this framework for ilmofesine in your research.

Sample Preparation
(llmofosine)

Solubility Profiling

] » — Solvent screening
Formulation Stability _ Shake-flask method
Assessment A
— Quantification

— Monitor over time
— Patrticle size (DLS)
— Zeta potential

— HPLC for concentration

Data Analysis & Reporting — DLS for size
— Microscopy (TEM/SEM)

Click to download full resolution via product page

General workflow for solubility and stability studies

Key Stability Considerations and Handling

Based on the available data, proper handling of ilmofosine is critical for maintaining its stability [1]:

¢ Protect from Air and Moisture: The instruction that the material is air-sensitive and sealed under
nitrogen indicates that ilmofosine may undergo degradation, such as oxidation or hydrolysis, upon
exposure to air [1].

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4841408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4648507/
https://www.smolecule.com/products/s603976?utm_src=pdf-body
https://www.smolecule.com/products/s603976?utm_src=pdf-body-img
https://www.smolecule.com/products/s603976?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/i2409
https://www.smolecule.com/products/s603976?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/i2409
https://www.smolecule.com/products/s603976?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

e Low-Temperature Storage: The recommended storage at -20°C further supports the need to
minimize thermal degradation and maintain chemical integrity over time [1].

e Use of Personal Protective Equipment (PPE): Given its hazard classification (Acute Toxicity),
researchers should use appropriate PPE, including gloves, eyeshields, and a type N95 dust mask
when handling the powder [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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